Cas no 88276-00-0 (1,3,4-Thiadiazole, 2-methyl-5-(2-propenylthio)-)

• Product Name: 1,3,4-Thiadiazole, 2-methyl-5-(2-propenylthio)-
• CAS No: 88276-00-0
• MF: C₆H₈N₂S₂
• MW: 172.271118164063
• CID: 639109
• PubChem ID: 3922683
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2-methyl-5-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-methyl-5-(2-propenylthio)-
• 2-methyl-5-prop-2-enylsulfanyl-1,3,4-thiadiazole
• DTXSID00397982
• 88276-00-0
• 2-allylsulfanyl-5-methyl-1,3,4-thiadiazole
• Z25103978
• SCHEMBL10980579

• Inchi： 1S/C6H8N2S2/c1-3-4-9-6-8-7-5(2)10-6/h3H,1,4H2,2H3
• InChI Key： IXWWVUDSJRLGQE-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C)SCC=C

Computed Properties

• Exact Mass: 172.01289061g/mol
• Monoisotopic Mass: 172.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.3Ų